Cas no 2138125-88-7 (2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-[4-(1-methylethyl)cyclohexyl]-)

2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-[4-(1-methylethyl)cyclohexyl]- structure
2138125-88-7 structure
Product Name:2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-[4-(1-methylethyl)cyclohexyl]-
CAS No:2138125-88-7
MF:C16H29NO
MW:251.407564878464
CID:5258976
Update Time:2025-07-16

2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-[4-(1-methylethyl)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-[4-(1-methylethyl)cyclohexyl]-
    • Inchi: 1S/C16H29NO/c1-12(2)13-7-9-14(10-8-13)15-6-4-5-11-17-16(15)18-3/h12-15H,4-11H2,1-3H3
    • InChI Key: HQTIQERZLTZPIM-UHFFFAOYSA-N
    • SMILES: N1=C(OC)C(C2CCC(C(C)C)CC2)CCCC1

2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-[4-(1-methylethyl)cyclohexyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-374477-0.05g
7-methoxy-6-[4-(propan-2-yl)cyclohexyl]-3,4,5,6-tetrahydro-2H-azepine
2138125-88-7 95.0%
0.05g
$1320.0 2025-03-16
Enamine
EN300-374477-0.1g
7-methoxy-6-[4-(propan-2-yl)cyclohexyl]-3,4,5,6-tetrahydro-2H-azepine
2138125-88-7 95.0%
0.1g
$1384.0 2025-03-16
Enamine
EN300-374477-0.25g
7-methoxy-6-[4-(propan-2-yl)cyclohexyl]-3,4,5,6-tetrahydro-2H-azepine
2138125-88-7 95.0%
0.25g
$1447.0 2025-03-16
Enamine
EN300-374477-0.5g
7-methoxy-6-[4-(propan-2-yl)cyclohexyl]-3,4,5,6-tetrahydro-2H-azepine
2138125-88-7 95.0%
0.5g
$1509.0 2025-03-16
Enamine
EN300-374477-1.0g
7-methoxy-6-[4-(propan-2-yl)cyclohexyl]-3,4,5,6-tetrahydro-2H-azepine
2138125-88-7 95.0%
1.0g
$1572.0 2025-03-16
Enamine
EN300-374477-2.5g
7-methoxy-6-[4-(propan-2-yl)cyclohexyl]-3,4,5,6-tetrahydro-2H-azepine
2138125-88-7 95.0%
2.5g
$3080.0 2025-03-16
Enamine
EN300-374477-5.0g
7-methoxy-6-[4-(propan-2-yl)cyclohexyl]-3,4,5,6-tetrahydro-2H-azepine
2138125-88-7 95.0%
5.0g
$4557.0 2025-03-16
Enamine
EN300-374477-10.0g
7-methoxy-6-[4-(propan-2-yl)cyclohexyl]-3,4,5,6-tetrahydro-2H-azepine
2138125-88-7 95.0%
10.0g
$6758.0 2025-03-16

2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-[4-(1-methylethyl)cyclohexyl]- Related Literature

Additional information on 2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-[4-(1-methylethyl)cyclohexyl]-

Recent Advances in the Study of 2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-[4-(1-methylethyl)cyclohexyl]- (CAS: 2138125-88-7)

The compound 2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-[4-(1-methylethyl)cyclohexyl]- (CAS: 2138125-88-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azepine ring structure and cyclohexyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the synthesis and optimization of 2H-Azepine derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its scalability and purity. The researchers employed a multi-step process involving cyclization and methoxylation, achieving a high yield of the target molecule. This advancement is crucial for further pharmacological evaluations and potential industrial production.

In terms of biological activity, preliminary in vitro studies have revealed that 2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-[4-(1-methylethyl)cyclohexyl]- exhibits potent inhibitory effects on specific enzyme targets associated with inflammatory pathways. For instance, a recent report in Bioorganic & Medicinal Chemistry Letters (2024) indicated that the compound acts as a selective modulator of cyclooxygenase-2 (COX-2), suggesting its potential as a novel anti-inflammatory agent. These findings are particularly relevant given the ongoing need for safer and more effective anti-inflammatory drugs.

Further investigations into the compound's mechanism of action have utilized computational modeling and molecular docking studies. These approaches have provided insights into the binding interactions between 2H-Azepine and its target proteins, offering a structural basis for its bioactivity. Such studies are instrumental in guiding the design of analogs with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of 2H-Azepine-based therapeutics. Pharmacokinetic studies are needed to assess the compound's bioavailability, metabolism, and toxicity profiles. Additionally, in vivo efficacy studies in animal models will be essential to validate its therapeutic potential. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy-6-[4-(1-methylethyl)cyclohexyl]- (CAS: 2138125-88-7) represents a promising candidate for further drug development. Its unique chemical structure and demonstrated bioactivity make it a valuable subject of ongoing research. Future studies should focus on addressing the current limitations and exploring its full therapeutic potential in relevant disease models.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.